Cas no 1805480-32-3 (3-Cyano-2-difluoromethoxy-6-ethylbenzoic acid)

• Product Name: 3-Cyano-2-difluoromethoxy-6-ethylbenzoic acid
• CAS No: 1805480-32-3
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 5011297
• Update Time: 2025-05-24

3-Cyano-2-difluoromethoxy-6-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-difluoromethoxy-6-ethylbenzoic acid

• Inchi： 1S/C11H9F2NO3/c1-2-6-3-4-7(5-14)9(17-11(12)13)8(6)10(15)16/h3-4,11H,2H2,1H3,(H,15,16)
• InChI Key： VCSBSJKRDIXBJK-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CC(=C1C(=O)O)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3

Additional information on 3-Cyano-2-difluoromethoxy-6-ethylbenzoic acid

Recent Advances in the Study of 3-Cyano-2-difluoromethoxy-6-ethylbenzoic acid (CAS: 1805480-32-3)

3-Cyano-2-difluoromethoxy-6-ethylbenzoic acid (CAS: 1805480-32-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anti-cancer drugs. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the cyano and difluoromethoxy groups, contribute to its reactivity and biological activity. Recent synthetic methodologies have optimized the production of 3-Cyano-2-difluoromethoxy-6-ethylbenzoic acid, enabling its broader application in medicinal chemistry. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its molecular structure and confirm its purity, ensuring its suitability for further pharmacological studies.

In vitro and in vivo studies have demonstrated the compound's promising biological activities. Notably, it has shown inhibitory effects on specific inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, preliminary results indicate its ability to modulate key signaling pathways involved in cancer cell proliferation, suggesting its utility in oncology research. These findings are supported by detailed mechanistic studies, which have identified the compound's interactions with specific molecular targets.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the development of derivatives based on 3-Cyano-2-difluoromethoxy-6-ethylbenzoic acid. These efforts aim to enhance its pharmacological profile, including improving its bioavailability and reducing potential side effects. Computational modeling and high-throughput screening have played pivotal roles in identifying the most promising derivatives, paving the way for future clinical trials.

In conclusion, 3-Cyano-2-difluoromethoxy-6-ethylbenzoic acid represents a versatile and valuable compound in the realm of drug discovery. Its unique chemical properties and demonstrated biological activities position it as a key player in the development of next-generation therapeutics. Ongoing research continues to explore its full potential, with the aim of translating these findings into clinically relevant treatments. This briefing underscores the importance of continued investment in the study of this compound and its derivatives to unlock new therapeutic possibilities.